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Compound of Interest

Compound Name: 2,7,8-Trimethylquinoline

CAS No.: 102871-68-1

Cat. No.: B013038

Get Quote

Critical Operational Note: 2,7,8-Trimethylquinoline is a specialized alkyl-substituted quinoline.

Unlike its parent compound (Quinoline, CAS 91-22-5) or common industrial isomers (e.g.,

2,2,4-TMQ), specific toxicological data for the 2,7,8-isomer is often sparse in standard vendor

Safety Data Sheets (SDS).

Therefore, you must operate under the "Worst-Case" Precautionary Principle. You must treat

this compound as a suspected mutagen, severe eye/skin irritant, and chronic aquatic toxin. All

disposal procedures below are designed to meet the compliance standards for Category B2

Probable Human Carcinogens (based on the quinoline scaffold) to ensure maximum safety

margins.

Chemical Profile & Hazard Identification
Before disposal, you must understand the physicochemical properties that dictate the waste

stream.
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Property Value / Characteristic Impact on Disposal

Chemical Class
Nitrogen Heterocycle (Organic

Base)

DO NOT mix with strong acids

(exothermic salt formation) or

oxidizers.

Lipophilicity (LogP) High (Estimated > 3.5)
Bioaccumulative. Strictly

prohibited from drain disposal.

Water Solubility Low / Sparingly Soluble

Requires organic solvent

rinsing (Ethanol/DCM) for

container cleaning.

Combustibility Flash Point likely >100°C

Classifiable as "Combustible

Liquid" if in solution; dictates

incineration protocols.

Reactivity Reacts with Oxidizing Agents

Segregate from peroxides,

nitrates, and perchlorates to

prevent fire/explosion.

Key Hazard Codes (Extrapolated):

H350: May cause cancer (Parent Quinoline).[1]

H341: Suspected of causing genetic defects.[1]

H411: Toxic to aquatic life with long-lasting effects.[1]

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. You must segregate 2,7,8-Trimethylquinoline from

incompatible streams immediately.

A. Segregation Rules
Isolate from Oxidizers: Never place trimethylquinoline waste in the same container as nitric

acid, chromic acid, or peroxides. The nitrogen lone pair makes the ring electron-rich and

susceptible to vigorous oxidation.
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Isolate from Aqueous Acid Streams: While protonation makes it water-soluble, mixing bulk

organic bases with concentrated acids in a waste drum can generate dangerous heat and

fumes.

Halogenated vs. Non-Halogenated:

Pure Substance: Dispose of as Non-Halogenated Organic.

In Solution: If dissolved in Chloroform/DCM, use the Halogenated stream. If dissolved in

Methanol/Ethyl Acetate, use the Non-Halogenated stream.

B. Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Cap: Teflon-lined screw caps. Avoid foil or parafilm as primary seals for long-term waste

storage.

Detailed Disposal Workflows
Scenario A: Disposal of Pure Substance (Solid or Neat
Liquid)
Use this protocol for expired stocks or surplus synthesis yield.

Labeling: Attach a hazardous waste tag immediately. Write the full chemical name: "2,7,8-
Trimethylquinoline." Do not use abbreviations like "TMQ" (confused with 2,2,4-isomer).

Primary Containment: Transfer the substance into a screw-top vial or jar.

Secondary Containment: Place the vial into a clear plastic bag (Ziploc type) to contain

potential leaks.

Lab Pack: Place the bagged vial into a "Lab Pack" drum destined for High-Temperature

Incineration.

Why Incineration? The stable aromatic ring requires temperatures >1000°C for complete

mineralization to CO₂, H₂O, and NOₓ.
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Scenario B: Disposal of Reaction Mixtures & Mother
Liquors
Use this protocol for HPLC waste or synthesis filtrates.

pH Check: Ensure the waste solution is neutral or slightly basic. If highly acidic, neutralize

slowly with Sodium Bicarbonate before adding to the organic waste drum to prevent drum

pressurization.

Solvent Compatibility: Pour into the appropriate solvent carboy (Halogenated or Non-

Halogenated).

Concentration Limit: If the concentration of 2,7,8-Trimethylquinoline exceeds 5% (w/v),

consider segregating it into a separate "High Hazard" container to prevent contaminating

large volumes of bulk solvent with potential mutagens.

Scenario C: Contaminated Solids (Gloves, Silica,
Syringes)

Gross Contamination: Silica gel used for purification of this compound must be treated as

hazardous solid waste.

Packaging: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness).

Sharps: Needles used with this compound must go into a rigid sharps container, which is

then incinerated.

Visual Decision Tree (DOT Diagram)
The following diagram outlines the logical flow for determining the correct waste stream.
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Contaminated Debris

Waste: 2,7,8-Trimethylquinoline

Physical State?

Solid / Pure Liquid

Pure Substance

Dissolved in Solvent

Mixture

Solid Waste Stream
(Lab Pack)Solvent Type?

Halogenated
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(MeOH, EtOAc, Toluene)

No Halogens

FINAL DISPOSAL:
High-Temp Incineration

Gloves/Silica/Wipes

Double Bag (4 mil poly)

Click to download full resolution via product page

Caption: Logical decision tree for segregating 2,7,8-Trimethylquinoline waste streams based

on physical state and solvent matrix.

Regulatory Framework (RCRA & EPA)
While 2,7,8-Trimethylquinoline may not have a specific "U-List" or "P-List" code (unlike

Pyridine U196), it falls under Process Knowledge rules.
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Waste Characterization: You are legally required to characterize the waste. Due to the lack of

specific toxicity testing, you must designate it as Hazardous Waste based on the toxicity of

the parent Quinoline.

Recommended Waste Code: If your facility requires a code for unlisted

mutagens/carcinogens, consult your EHS officer. Often, D001 (Ignitable) is used if in organic

solvent, or it is managed as "Non-RCRA Regulated Hazardous Waste" (depending on state)

but incinerated voluntarily as best practice.

Drain Disposal:Strictly Prohibited. The Clean Water Act regulates nitrogen heterocycles due

to aquatic toxicity.

Emergency Contingencies: Spill Procedures
In the event of a benchtop spill:

Evacuate & Ventilate: Clear the immediate area. Nitrogen bases often have pungent,

nauseating odors.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Containment: Surround the spill with absorbent pads or a vermiculite dam.

Neutralization/Cleanup:

Do not use bleach (oxidizer risk).

Absorb liquid with clay or sand.

Clean the surface with a mild acid detergent (e.g., dilute citric acid cleaner) to protonate

and solubilize residues, then wipe with ethanol.

Disposal of Cleanup Materials: All absorbent pads must go into the Solid Hazardous Waste

stream (Scenario C above).
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U.S. Environmental Protection Agency (EPA).Quinoline; CASRN 91-22-5 | Integrated Risk

Information System. (Provides the toxicological basis for handling quinoline derivatives).[2]

[Link]

National Institutes of Health (NIH) - PubChem.Compound Summary: Quinoline.[3] (Source

for general chemical properties and aquatic toxicity data). [Link]

European Chemicals Agency (ECHA).Substance Information: Quinoline.[4] (Details on

mutagenicity and aquatic hazard classifications). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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